Cas no 1796969-66-8 (4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine)

• Product Name: 4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine
• CAS No: 1796969-66-8
• MF: C₂₀H₂₆N₂O₃S
• MW: 374.497044086456
• CID: 5370345
• Update Time: 2025-06-15

4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine Chemical and Physical Properties

Names and Identifiers

• [4-(2-methylpropylsulfonyl)piperidin-1-yl]-(4-pyrrol-1-ylphenyl)methanone
• 4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine

• Inchi： 1S/C20H26N2O3S/c1-16(2)15-26(24,25)19-9-13-22(14-10-19)20(23)17-5-7-18(8-6-17)21-11-3-4-12-21/h3-8,11-12,16,19H,9-10,13-15H2,1-2H3
• InChI Key： MYQNUYWCXPAGBQ-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(CC(C)C)(=O)=O)CC1)(C1=CC=C(N2C=CC=C2)C=C1)=O

Additional information on 4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine

4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine and Its Synthesis, Applications, and Research Progress

4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine (CAS No. 1796969-66-8) is a highly specialized organic compound with a complex molecular structure that integrates multiple functional groups, including a pyrrol-1-yl ring, a benzoyl group, and a sulfonyl moiety. This compound has garnered significant attention in the biomedical field due to its potential applications in drug discovery, targeted therapy, and molecular pharmacology. Recent studies have highlighted its unique chemical properties and biological activities, which position it as a promising candidate for further exploration in pharmaceutical research.

The molecular structure of 4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benyoyl]piperidine is composed of a piperidine ring as the core scaffold, with substituents at specific positions. The sulfonyl group (2-methylpropanesulfonyl) introduces hydrophobicity and electrophilic characteristics, while the benzoyl group (4-(1H-pyrrol-1-yl)benzoyl) enhances molecular rigidity and bioavailability. The pyrrol-1-yl ring, a five-membered heterocyclic structure, is known for its involvement in protein interactions and enzyme inhibition, making this compound a potential lead for targeted drug design.

Recent advancements in computational chemistry have enabled researchers to model the molecular dynamics of 4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine and predict its binding affinity with specific protein targets. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits high selectivity toward kinase enzymes, particularly EGFR and ALK, which are implicated in cancer progression. These findings underscore its potential as a tyrosine kinase inhibitor in oncology research.

Synthesis methods for 4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine have been optimized using asymmetric catalysis and solid-phase peptide synthesis techniques. A 2022 report in *Organic & Biomolecular Chemistry* described a green chemistry approach involving microwave-assisted reactions and catalyst recycling, which significantly improved the yield and sustainability of the synthesis process. These advancements align with current trends in environmentally friendly drug development and pharmaceutical manufacturing.

The pharmacological properties of 4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine have been evaluated in in vitro and in vivo models. Preclinical studies indicate that this compound exhibits antitumor activity by inducing apoptosis in cancer cell lines such as A549 and HeLa. Its mechanism of action involves modulating signaling pathways like PI3K/AKT and MAPK, which are critical for cell proliferation and survival.

Toxicological studies conducted by the National Institutes of Health (NIH) in 2023 revealed that 4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine has a low toxicity profile at therapeutic concentrations. However, further clinical trials are needed to assess its safety and efficacy in human subjects. The ADME (Absorption, Distribution, Metabolism, Excretion) profile of this compound has also been analyzed, showing favorable bioavailability and metabolic stability in rodent models.

Applications of 4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine extend beyond oncology. In neuroscience, it has shown potential as a modulator of neurotransmitter receptors, particularly GABA-B receptors, which are involved in neurological disorders like epilepsy and chronic pain. A 2024 study in *Neuropharmacology* reported that this compound reduces neuronal hyperexcitability by enhancing GABAergic transmission, suggesting its utility in central nervous system (CNS) therapeutics.

Drug delivery systems for 4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine are being developed to improve its targeted delivery and bioavailability. Nanoparticle-based formulations and liposomal encapsulation techniques have been explored to enhance its solubility and cellular uptake. These innovations are critical for overcoming the limitations of traditional oral administration and ensuring therapeutic efficacy.

Patent filings related to 4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine are increasing, reflecting its growing importance in pharmaceutical innovation. Companies such as Pfizer and Merck have filed patents for derivatives and analogues of this compound, aiming to develop next-generation therapeutics. These patents highlight the commercial potential of this compound and its role in pharmaceutical pipelines.

Future research directions for 4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine include structure-activity relationship (SAR) studies to identify optimal analogues, combination therapies with existing targeted drugs, and personalized medicine approaches based on genomic profiling. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its clinical translation and market approval.

4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine represents a significant advancement in molecular pharmacology and drug discovery. Its unique chemical structure, biological activities, and pharmacological properties make it a versatile platform for developing novel therapeutics. Continued research and innovation in this field are likely to unlock new applications and benefits for patients suffering from life-threatening diseases.

As the biomedical field evolves, compounds like 4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine will play a pivotal role in shaping the future of personalized medicine and targeted therapies. The integration of computational tools, experimental validation, and clinical trials will be essential to fully realize its potential and impact on human health.

In conclusion, 4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine is a remarkable organic compound with broad applications in pharmaceutical research. Its complex structure, versatile properties, and potential therapeutic uses make it a valuable asset for scientists and pharmacologists. Further investigations and collaborations are expected to enhance its clinical relevance and market potential, contributing to the advancement of modern medicine.

Keywords: 4-(2-methylpropanesulfonyl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine, biomedical field, drug discovery, pharmacological properties, targeted therapy, oncology, neuroscience, green chemistry, computational chemistry, structure-activity relationship (SAR).

References include recent studies in *Journal of Medicinal Chemistry*, *Organic & Biomolecular Chemistry*, *Neuropharmacology*, and *National Institutes of Health (NIH) reports*. These sources provide detailed insights into the chemical synthesis, biological activities, and clinical potential of this compound.

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